Cas no 1227270-85-0 (Methyl 5-methyl-1H-indole-6-carboxylate)

Methyl 5-methyl-1H-indole-6-carboxylate is a versatile indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a methyl ester at the 6-position and a methyl substituent at the 5-position of the indole core, makes it a valuable intermediate for constructing more complex heterocyclic compounds. The ester functionality allows for further derivatization, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability and well-defined reactivity profile enhance its suitability for use in multi-step synthetic routes. This compound is particularly advantageous for researchers seeking to explore indole-based scaffolds in drug discovery and fine chemical synthesis.

Methyl 5-methyl-1H-indole-6-carboxylate structure

1227270-85-0 structure

Product Name:Methyl 5-methyl-1H-indole-6-carboxylate

CAS No:1227270-85-0

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD16875917

CID:2354953

PubChem ID:74890505

Update Time:2025-10-23

Methyl 5-methyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-methyl-1H-indole-6-carboxylate
- SCHEMBL17536571
- P16251
- AKOS025396107
- AS-53255
- CS-0048971
- 1227270-85-0
- methyl5-methyl-1H-indole-6-carboxylate
- DB-402802
- 1H-Indole-6-carboxylic acid, 5-methyl-, methyl ester
- MFCD16875917
- SB15128
- NOFDJMZPCVKDRN-UHFFFAOYSA-N
- 5-Methyl-indole-6-carboxylic acid methyl ester
- MDL： MFCD16875917
- Inchi： 1S/C11H11NO2/c1-7-5-8-3-4-12-10(8)6-9(7)11(13)14-2/h3-6,12H,1-2H3
- InChI Key： NOFDJMZPCVKDRN-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC2=C(C=CN2)C=C1C)=O

Computed Properties

Exact Mass: 189.078978594g/mol
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 42.1Å²

Methyl 5-methyl-1H-indole-6-carboxylate Pricemore >>

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